
N-Methoxy-N-methylnicotinamide-¹³C₆: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-Methoxy-N-methylnicotinamide-

13C6

Cat. No.: B15597684

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

N-Methoxy-N-methylnicotinamide-¹³C₆, a stable isotope-labeled derivative of a versatile

synthetic intermediate. This document is intended to be a valuable resource for researchers

and professionals in drug development and medicinal chemistry, offering detailed information

on its characteristics, synthesis, and analytical methods, alongside relevant biological context.

Core Physical and Chemical Properties
N-Methoxy-N-methylnicotinamide-¹³C₆ is the isotopically labeled form of N-Methoxy-N-

methylnicotinamide, also known as a Weinreb amide of nicotinic acid. The incorporation of six

¹³C atoms in the pyridine ring provides a significant mass shift, making it an ideal internal

standard for quantitative mass spectrometry-based assays.

Table 1: Physical and Chemical Properties of N-Methoxy-N-methylnicotinamide-¹³C₆ and its

non-labeled analogue.
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Property
N-Methoxy-N-
methylnicotinamid
e-¹³C₆

N-Methoxy-N-
methylnicotinamid
e

Data Source

Molecular Formula C₂¹³C₆H₁₀N₂O₂ C₈H₁₀N₂O₂
Clearsynth Product

Page

Molecular Weight 172.13 g/mol 166.18 g/mol

Clearsynth,

ChemScene Product

Pages

CAS Number Not available 95091-91-1
ChemScene Product

Page

Physical State
Not specified,

presumed liquid
Colorless Liquid

Lab Pro Inc. Product

Page[1]

Melting Point Not available Not applicable
Lab Pro Inc. Product

Page[1]

Boiling Point Not available Not available -

Specific Gravity Not available 1.17
Lab Pro Inc. Product

Page[1]

Refractive Index Not available 1.53
Lab Pro Inc. Product

Page[1]

Topological Polar

Surface Area (TPSA)
42.43 Å² 42.43 Å²

ChemScene Product

Page (Computed)

logP 0.715 0.715
ChemScene Product

Page (Computed)

Solubility Profile (Qualitative, based on related compounds):

Based on the properties of the structurally similar nicotinamide, N-Methoxy-N-

methylnicotinamide is expected to be soluble in a range of organic solvents.

Table 2: Expected Solubility of N-Methoxy-N-methylnicotinamide.
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Solvent Expected Solubility

Water Sparingly soluble to soluble

Methanol Soluble

Ethanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Dimethylformamide (DMF) Soluble

Dichloromethane Soluble

Chloroform Soluble

Ethyl Acetate Soluble

Experimental Protocols
Synthesis of N-Methoxy-N-methylnicotinamide
The synthesis of N-Methoxy-N-methylnicotinamide can be achieved through the reaction of an

activated nicotinic acid derivative, such as nicotinoyl chloride, with N,O-dimethylhydroxylamine

hydrochloride. The following is a representative protocol adapted from the synthesis of similar

Weinreb amides. The synthesis of the ¹³C₆-labeled compound would follow the same

procedure, starting from nicotinic acid-¹³C₆.

Materials:

Nicotinoyl chloride (or nicotinic acid and a chlorinating agent like thionyl chloride)

N,O-dimethylhydroxylamine hydrochloride

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and stirring equipment

Procedure:

Preparation of Nicotinoyl Chloride (if starting from nicotinic acid): In a round-bottom flask,

suspend nicotinic acid in an excess of thionyl chloride. Reflux the mixture for 2-3 hours until

the solution becomes clear. Remove the excess thionyl chloride under reduced pressure to

obtain nicotinoyl chloride as a solid. Use this directly in the next step.

Amide Formation: In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride in

anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add triethylamine (approximately

2.2 equivalents) dropwise to the solution.

Reaction: To the cooled solution of deprotonated N,O-dimethylhydroxylamine, add a solution

of nicotinoyl chloride in anhydrous DCM dropwise.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-

24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium

bicarbonate solution. Separate the organic layer. Wash the organic layer sequentially with

water and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,

filter, and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl

acetate in hexanes) to yield pure N-Methoxy-N-methylnicotinamide.

Analytical Methods
NMR spectroscopy is a critical tool for the structural confirmation of N-Methoxy-N-

methylnicotinamide-¹³C₆. The ¹H NMR spectrum will show characteristic signals for the pyridine

ring protons and the N-methoxy and N-methyl groups. The ¹³C NMR will be significantly

different from the unlabeled compound due to the ¹³C enrichment of the pyridine ring.
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Expected ¹H NMR Chemical Shifts (in CDCl₃):

Pyridine Protons: Multiplets in the range of δ 7.0-9.0 ppm.

N-Methoxy Protons (-OCH₃): A singlet at approximately δ 3.5-3.8 ppm.

N-Methyl Protons (-NCH₃): A singlet at approximately δ 3.2-3.4 ppm.

Expected ¹³C NMR Chemical Shifts (unlabeled, in CDCl₃):

Pyridine Carbons: Resonances in the aromatic region (δ 120-155 ppm).

Carbonyl Carbon (C=O): A signal around δ 168-172 ppm.

N-Methoxy Carbon (-OCH₃): A signal around δ 61-63 ppm.

N-Methyl Carbon (-NCH₃): A signal around δ 33-36 ppm.

For the ¹³C₆-labeled compound, the signals for the pyridine carbons will be intense singlets,

and ¹³C-¹³C coupling may be observed.

As an analytical standard, N-Methoxy-N-methylnicotinamide-¹³C₆ is primarily used in HPLC-MS

methods. A general reversed-phase HPLC method for the analysis of nicotinamide derivatives

is outlined below.

HPLC System and Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile in water, both containing 0.1% formic acid.

Gradient Example: Start with 5% acetonitrile, ramp to 95% acetonitrile over 15 minutes,

hold for 5 minutes, and then return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 260 nm or Mass Spectrometry (MS).

Injection Volume: 10 µL.
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This method should provide good separation of the analyte from potential impurities. For

quantitative analysis using the ¹³C₆-labeled standard, a mass spectrometer is required for

detection.

Visualizations of Relevant Pathways and Workflows
NAD⁺ Salvage Pathway
N-Methoxy-N-methylnicotinamide is a derivative of nicotinamide, a central molecule in the

NAD⁺ salvage pathway. This pathway is crucial for maintaining cellular levels of NAD⁺, a vital

coenzyme in redox reactions and a substrate for signaling enzymes like sirtuins and PARPs.

Understanding this pathway is essential for researchers working with nicotinamide analogs.
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Caption: The NAD⁺ salvage pathway, recycling nicotinamide to synthesize NAD⁺.
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General Experimental Workflow for Ketone Synthesis
using a Weinreb Amide
N-Methoxy-N-methylnicotinamide, as a Weinreb amide, is a key intermediate for the synthesis

of ketones. This workflow illustrates the general process of using a Weinreb amide to produce

a ketone, a common transformation in drug discovery and development.
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Caption: General workflow for the synthesis of ketones using a Weinreb amide.
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Applications in Research and Drug Development
N-Methoxy-N-methylnicotinamide-¹³C₆ serves as a crucial tool for pharmacokinetic (PK) and

pharmacodynamic (PD) studies. Its use as an internal standard allows for the precise

quantification of the unlabeled drug candidate or its metabolites in biological matrices such as

plasma, urine, and tissue homogenates. This is essential for establishing dose-response

relationships and understanding the absorption, distribution, metabolism, and excretion

(ADME) profile of a new chemical entity.

The parent compound, N-Methoxy-N-methylnicotinamide, is a valuable building block in

medicinal chemistry. The Weinreb amide functionality allows for the controlled, single addition

of organometallic reagents to form ketones, avoiding the over-addition that can occur with other

acylating agents like acid chlorides or esters. This makes it a reliable synthon for the

construction of complex molecules with diverse biological activities. As a nicotinamide

derivative, it can also be used to synthesize analogs of NAD⁺ or inhibitors of enzymes involved

in NAD⁺ metabolism, which are targets for various diseases including cancer, metabolic

disorders, and neurodegeneration.

Conclusion
N-Methoxy-N-methylnicotinamide-¹³C₆ is a high-value research tool for scientists and

professionals in the field of drug development. Its well-defined physical and chemical

properties, coupled with established synthetic and analytical methodologies, make it an

indispensable internal standard for quantitative bioanalysis. The underlying chemistry of its

non-labeled counterpart opens up a wide range of possibilities for the synthesis of novel

therapeutic agents. This guide provides a foundational understanding of this important

molecule, enabling its effective application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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